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Compound of Interest

Compound Name: Ramiprilat-d5

Cat. No.: B562202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available

Ramiprilat-d5 for research purposes. Ramiprilat-d5, a deuterated stable isotope-labeled

internal standard, is a critical tool for the accurate quantification of Ramiprilat, the active

metabolite of the angiotensin-converting enzyme (ACE) inhibitor Ramipril, in various biological

matrices. This guide details the technical specifications from various suppliers, provides a

comprehensive experimental protocol for its use in liquid chromatography-tandem mass

spectrometry (LC-MS/MS) applications, and illustrates the relevant biological pathways and

experimental workflows.

Commercial Supplier Data
For researchers sourcing Ramiprilat-d5, a variety of suppliers offer this compound with

differing specifications. The following table summarizes the key quantitative data available from

prominent commercial suppliers to facilitate easy comparison.
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Supplier CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Purity/Isotopic
Enrichment

Simson Pharma

Limited
1356837-92-7 C₂₁H₂₃D₅N₂O₅ 393.49

Certificate of

Analysis

available upon

request.

Cleanchem 1356837-92-7 C₂₁H₂₃D₅N₂O₅ 393.5

>90%

(Chromatographi

c Purity)

Santa Cruz

Biotechnology,

Inc.

1356837-92-7 C₂₁H₂₃D₅N₂O₅ 393.49

Data available on

lot-specific

Certificate of

Analysis.[1]

Alsachim Not specified Not specified Not specified
Ramiprilat-d5 is

available.

Note: Purity and isotopic enrichment are critical parameters for use as an internal standard.

Researchers should always request a lot-specific Certificate of Analysis (CoA) from the supplier

to obtain precise data.

Mechanism of Action and Signaling Pathway
Ramiprilat exerts its therapeutic effect by inhibiting the angiotensin-converting enzyme (ACE).

ACE is a key component of the renin-angiotensin-aldosterone system (RAAS), which plays a

crucial role in regulating blood pressure and cardiovascular homeostasis. The following

diagram illustrates the RAAS pathway and the mechanism of action of Ramiprilat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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